2-[2-(4-Fluorophenoxy)ethoxy]ethan-1-amine

• Molecular Formula: C10H14FNO2
• Molecular Weight: 199.22 g/mol
• IUPAC Name: 2-[2-(4-fluorophenoxy)ethoxy]ethanamine
• InChI: InChI=1S/C10H14FNO2/c11-9-1-3-10(4-2-9)14-8-7-13-6-5-12/h1-4H,5-8,12H2
• InChI Key: MWRCVSHLMZGDAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCOCCN)F

Description

2-[2-(4-Fluorophenoxy)ethoxy]ethan-1-amine (CAS: 1018311-57-3) is a fluorinated ethylamine derivative with the molecular formula C10H14FNO2 and a molecular weight of 199.22 g/mol . Structurally, it features a phenoxy group substituted with a fluorine atom at the para position, linked via an ethoxy-ethoxy spacer to a terminal primary amine. This compound is commonly utilized in medicinal chemistry as a building block for synthesizing PROTACs (Proteolysis-Targeting Chimeras) and other bioactive molecules. Its hydrochloride salt form (CAS: 134179-38-7) is also reported, enhancing solubility and stability for pharmaceutical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(4-Fluorophenoxy)ethoxy]ethan-1-amine typically involves the reaction of 4-fluorophenol with ethylene oxide to form 2-(4-fluorophenoxy)ethanol. This intermediate is then reacted with ethylene diamine under controlled conditions to yield the final product. The reaction conditions often include the use of a solvent such as dichloromethane and a catalyst like potassium carbonate to facilitate the reaction .

Industrial Production Methods

Industrial production of 2-[2-(4-Fluorophenoxy)ethoxy]ethan-1-amine follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to ensure high yield and purity. The reaction is typically carried out in large reactors with precise control over temperature, pressure, and reaction time .

Chemical Reactions Analysis

Types of Reactions

2-[2-(4-Fluorophenoxy)ethoxy]ethan-1-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The fluorophenyl group can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like sodium hydroxide and potassium tert-butoxide are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield fluorophenoxyacetic acid, while reduction can produce fluorophenoxyethanol .

Scientific Research Applications

2-[2-(4-Fluorophenoxy)ethoxy]ethan-1-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential effects on biological systems, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[2-(4-Fluorophenoxy)ethoxy]ethan-1-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The fluorophenyl group plays a crucial role in binding to these targets, thereby modulating their activity. The compound can influence various biochemical pathways, leading to its observed effects .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 2-[2-(4-Fluorophenoxy)ethoxy]ethan-1-amine with five analogous compounds, highlighting key structural differences, molecular properties, and applications:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Applications
2-[2-(4-Fluorophenoxy)ethoxy]ethan-1-amine	1018311-57-3	C10H14FNO2	199.22	- 4-Fluorophenoxy - Ethoxy-ethoxy spacer - Primary amine	PROTAC synthesis, anti-cancer agents
2-(2-(2-(2-Azidoethoxy)ethoxy)ethoxy)ethan-1-amine	134179-38-7	C8H18N4O3	218.25	- Azide (-N3) - Triethylene glycol spacer - Primary amine	ADC linkers, bioorthogonal chemistry (e.g., SPAAC reactions)
1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethan-1-amine	942938-39-8	C10H12F3NO	219.21	- Trifluoroethoxy - Phenyl-ethylamine	Fluorinated drug candidates, CNS-targeting molecules
2-(4-fluoro-2-methoxyphenyl)ethan-1-amine	910412-48-5	C9H12FNO	169.20	- 4-Fluoro-2-methoxy phenyl - Ethylamine	Serotonergic agents, receptor-binding studies
2-ethoxy-1-(4-fluorophenyl)ethanamine	957513-29-0	C10H14FNO	183.22	- 4-Fluorophenyl - Ethoxy-ethylamine	Intermediate in kinase inhibitor synthesis
2-(2-(prop-2-yn-1-yloxy)ethoxy)ethan-1-amine hydrochloride	-	C7H14ClNO2	179.64	- Propargyl ether - Ethoxy spacer - Hydrochloride salt	Click chemistry, bioconjugation

Key Differences and Implications

Fluorine Substitution: The para-fluorophenoxy group in the target compound enhances metabolic stability and lipophilicity compared to non-fluorinated analogs. In contrast, 1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethan-1-amine contains a trifluoroethoxy group, which increases electronegativity and may improve blood-brain barrier penetration .

Azide vs. Propargyl Groups :

• The azide-functionalized compound (2-(2-(2-(2-Azidoethoxy)ethoxy)ethoxy)ethan-1-amine ) is critical for copper-free click chemistry in live-cell imaging and ADC development . The propargyl derivative (2-(2-(prop-2-yn-1-yloxy)ethoxy)ethan-1-amine hydrochloride ) serves a similar role but requires copper catalysts for reactivity .

Spacer Length and Solubility :

• Ethoxy-ethoxy spacers (as in the target compound) balance hydrophilicity and flexibility, whereas triethylene glycol spacers (in azide derivatives) improve aqueous solubility for in vivo applications .

Amine Functionality: Primary amines in all compounds enable conjugation with carbonyl derivatives (e.g., pomalidomide in PROTACs) or carboxylic acids. Hydrochloride salts (e.g., 2-[2-(4-Fluorophenoxy)ethoxy]ethan-1-amine--HCl) enhance crystallinity and shelf life .

Anti-Cancer Activity

• The target compound was used to synthesize pomalidomide derivatives tested for IDO1 (Indoleamine 2,3-Dioxygenase 1) inhibition, a key target in cancer immunotherapy. Derivatives showed IC50 values in the nanomolar range, comparable to azide-containing analogs .
• 2-(2-(2-(2-Azidoethoxy)ethoxy)ethoxy)ethan-1-amine demonstrated superior reactivity in SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition) ligations, with EC50 values < 1 μM in live HeLa cells .

Pharmacokinetic Properties

• Fluorinated compounds (e.g., 1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethan-1-amine) exhibited longer plasma half-lives due to reduced CYP450-mediated metabolism compared to non-fluorinated analogs .